2-[[2-(4-methoxyphenyl)hydrazinyl]methylidene]-5,5-dimethylcyclohexane-1,3-dione

• IUPAC Name: 2-[[2-(4-methoxyphenyl)hydrazinyl]methylidene]-5,5-dimethylcyclohexane-1,3-dione
• InChI: InChI=1S/C16H20N2O3/c1-16(2)8-14(19)13(15(20)9-16)10-17-18-11-4-6-12(21-3)7-5-11/h4-7,10,17-18H,8-9H2,1-3H3
• InChI Key: JMMOVGCWMOZLMD-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=O)C(=CNNC2=CC=C(C=C2)OC)C(=O)C1)C
• Molecular Formula: C16H20N2O3
• Molecular Weight: 288.34 g/mol

Description

Compound “2-[[2-(4-methoxyphenyl)hydrazinyl]methylidene]-5,5-dimethylcyclohexane-1,3-dione” is a chemical entity with unique properties and applications. It is known for its role in various chemical reactions and its significance in scientific research. The compound’s molecular structure and characteristics make it a valuable subject of study in multiple fields, including chemistry, biology, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of compound “2-[[2-(4-methoxyphenyl)hydrazinyl]methylidene]-5,5-dimethylcyclohexane-1,3-dione” involves specific chemical reactions and conditions. One common method includes the reaction of methane with sulfuryl chloride in a radical reaction, producing methanesulfonyl chloride as an intermediate . Another method involves the chlorination of methanesulfonic acid with thionyl chloride or phosgene .

Industrial Production Methods: In industrial settings, the production of compound “this compound” is typically carried out using large-scale chemical reactors. The process involves the controlled reaction of methane and sulfuryl chloride or the chlorination of methanesulfonic acid. These methods ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions: Compound “2-[[2-(4-methoxyphenyl)hydrazinyl]methylidene]-5,5-dimethylcyclohexane-1,3-dione” undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different products.

Reduction: It can also be reduced using appropriate reducing agents.

Substitution: The compound is known to participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents like halogens and nucleophiles are commonly employed.

Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfonic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

Compound “2-[[2-(4-methoxyphenyl)hydrazinyl]methylidene]-5,5-dimethylcyclohexane-1,3-dione” has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in various organic synthesis reactions.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its therapeutic potential and pharmacological properties.

Industry: It is utilized in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of compound “2-[[2-(4-methoxyphenyl)hydrazinyl]methylidene]-5,5-dimethylcyclohexane-1,3-dione” involves its interaction with specific molecular targets and pathways. It functions as an electrophile, participating in reactions that involve the transfer of electrons. The compound’s reactivity is attributed to its ability to form stable intermediates and products during chemical reactions .

Comparison with Similar Compounds

• Methanesulfonyl chloride
• Carbonyldiimidazole

Comparison: Compound “2-[[2-(4-methoxyphenyl)hydrazinyl]methylidene]-5,5-dimethylcyclohexane-1,3-dione” is unique in its reactivity and applications compared to similar compounds. For instance, methanesulfonyl chloride is primarily used to produce methanesulfonates, while carbonyldiimidazole is employed in peptide synthesis . The distinct properties of “this compound” make it suitable for specific research and industrial applications.